![molecular formula C13H14N4O2 B3008906 N-[(2-Methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide CAS No. 2415524-15-9](/img/structure/B3008906.png)
N-[(2-Methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide
Overview
Description
N-[(2-Methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide is a synthetic organic compound that belongs to the class of heterocyclic compounds It features a pyrazine ring substituted with a carboxamide group and a methoxypyridine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(2-Methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide typically involves the following steps:
Starting Materials: The synthesis begins with commercially available 2-methoxypyridine-3-carboxaldehyde and 6-methylpyrazine-2-carboxylic acid.
Formation of Intermediate: The 2-methoxypyridine-3-carboxaldehyde is reacted with a suitable amine to form an intermediate Schiff base.
Cyclization: The Schiff base undergoes cyclization with 6-methylpyrazine-2-carboxylic acid under acidic or basic conditions to form the desired compound.
Industrial Production Methods
Industrial production methods for this compound may involve optimization of reaction conditions to maximize yield and purity. This includes the use of catalysts, temperature control, and solvent selection to ensure efficient synthesis on a larger scale.
Chemical Reactions Analysis
Types of Reactions
N-[(2-Methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide can undergo various chemical reactions, including:
Oxidation: :
Properties
IUPAC Name |
N-[(2-methoxypyridin-3-yl)methyl]-6-methylpyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2/c1-9-6-14-8-11(17-9)12(18)16-7-10-4-3-5-15-13(10)19-2/h3-6,8H,7H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOWJYENSMJCFES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)C(=O)NCC2=C(N=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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